2-[2-(4-benzylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 2-[2-(4-benzylpiperazin-1-yl)ethyl]-4H-pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C20H24N4O2/c25-20-18(26-17-7-4-9-21-19(17)22-20)8-10-23-11-13-24(14-12-23)15-16-5-2-1-3-6-16/h1-7,9,18H,8,10-15H2,(H,21,22,25)
• InChI Key: UWWDDFGVXDFNNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2C(=O)NC3=C(O2)C=CC=N3)CC4=CC=CC=C4
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

2-[2-(4-benzylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (2-BPE-POB) is a pyrido[3,2-b][1,4]oxazinone-based compound that has been widely studied for its potential applications in scientific research. It has been used in various fields, including drug discovery, biochemistry and physiology, and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

Neuropharmacological Applications

The compound 2-[2-(4-benzylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one and its derivatives exhibit significant neuropharmacological potential. Research indicates that certain pyridobenzoxazepine and pyridobenzothiazepine derivatives demonstrate a notable affinity for central nervous system receptors such as D2, D1, 5-HT2, and cholinergic receptors. These compounds exhibit anxiolytic-like and antipsychotic-like properties in behavioral models, which are indicative of their potential as central nervous system agents (Liégeois et al., 1994). Furthermore, certain oxazine derivatives, including 5-[4-(arylpiperazin-1-yl)alkylamino]-4-benzyl-3-methyl-1,2-oxazin-6-ones, have been synthesized and evaluated for their analgesic activity. These compounds have shown significant antinociceptive effects in animal models, suggesting their utility in pain management (Bebot et al., 2000).

Memory Enhancement Applications

In the realm of cognitive enhancement, compounds such as 4-substitued piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide and 4-alkyl-1-[2-(pyridin-2-yl ethoxy)ethyl] piperazine have been synthesized and studied for their potential to improve memory in animal models. These studies have indicated positive effects on memory capabilities, suggesting a promising avenue for the treatment of cognitive disorders (Li Ming-zhu, 2008).

Gastroprotective Applications

Apart from neuropharmacological and cognitive applications, certain derivatives of the compound have shown potential in gastroprotective applications. For instance, 4H-pyrido[1,2-a]pyrimidin-4-ones have demonstrated a cytoprotective effect against acidified ethanol-induced mucosal lesions in animal models. This indicates the potential of these compounds as prophylactic agents against gastric damage, especially that caused by non-steroidal anti-inflammatory agents (Hermecz et al., 1992).